![molecular formula C7H8ClNO B2618080 4-(Chloromethyl)-3-cyclopropyl-1,2-oxazole CAS No. 2137650-58-7](/img/structure/B2618080.png)
4-(Chloromethyl)-3-cyclopropyl-1,2-oxazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(Chloromethyl)-3-cyclopropyl-1,2-oxazole is a chemical compound that has gained a lot of attention in scientific research due to its potential pharmacological properties. It is a heterocyclic compound that contains both a cyclopropyl and oxazole ring in its structure. This compound has been synthesized using various methods and has shown promising results in various scientific studies.
Scientific Research Applications
Synthesis of Extended Oxazoles
The reactivity of 2-(halomethyl)-4,5-diaryloxazoles, including the chloromethyl analogs, is leveraged for synthetic elaboration at the 2-position, leading to the preparation of 2-alkylamino-, 2-alkylthio-, and 2-alkoxy-(methyl) oxazoles. This demonstrates the scaffold's utility in creating functionalized oxazole derivatives, relevant in drug discovery and materials science (Patil & Luzzio, 2016).
Enantioselective Catalysis
C2-Symmetric 4,4′,5,5′-tetrahydrobi(oxazoles) and related compounds have been synthesized and employed as chiral ligands for enantioselective catalysis. Their applications include cyclopropane formation from olefins and diazo compounds, demonstrating high enantiomeric excesses. This highlights the potential of oxazole derivatives in asymmetric synthesis, an area of significant interest for the development of chiral drugs and molecules (Müller et al., 1991).
Modular Synthesis of Functionalized Oxazoles
An innovative approach for the synthesis of complex, fully substituted, and functionalized 4-aminooxazoles involves a gold-catalyzed intermolecular formal [3+2]-dipolar cycloaddition. This method enables the efficient creation of oxazoles with substantial structural and functional group variation, showcasing the adaptability of oxazole derivatives in synthesizing bioactive and functional materials (Gillie, Reddy, & Davies, 2016).
Heterocyclic Scaffold Extension
2, 4, 5-Trisubstituted oxazoles can be synthesized from nonsymmetrical acyloins, with 2-chloromethyl-4, 5-disubstituted oxazoles being prepared via chloroacetyl esters cyclization. This method highlights the oxazole framework's flexibility in synthesizing heterocyclic scaffolds, pertinent in the development of new pharmaceuticals and materials (Patil, Luzzio, & Demuth, 2015).
properties
IUPAC Name |
4-(chloromethyl)-3-cyclopropyl-1,2-oxazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8ClNO/c8-3-6-4-10-9-7(6)5-1-2-5/h4-5H,1-3H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCVNDOCEHYWKJX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NOC=C2CCl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.60 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Chloromethyl)-3-cyclopropyl-1,2-oxazole | |
CAS RN |
2137650-58-7 |
Source
|
Record name | 4-(chloromethyl)-3-cyclopropyl-1,2-oxazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.